Cas no 5910-25-8 (3-Phenyl-2,4-pentanedione)

3-Phenyl-2,4-pentanedione structure

Product Name:3-Phenyl-2,4-pentanedione

CAS No:5910-25-8

Molecular Formula:C₁₁H₁₂O₂

Molecular Weight:176.2118

MDL:MFCD00048223

CID:46251

PubChem ID:87575391

3-Phenyl-2,4-pentanedione Properties

Names and Identifiers

- 3-Phenyl-2,4-pentanedione
- 3-Phenylpentane-2,4-dione
- 3-Phenylacetylacetone
- 2,4-Pentanedione, 3-phenyl-
- YIWTXSVNRCWBAC-UHFFFAOYSA-N
- NSC31900
- FCH1117692
- AB1010963
- 910P258
- MFCD00048223
- BS-23133
- NSC-31900
- P1297
- A917854
- FT-0635901
- AMY18597
- 5910-25-8
- T72671
- CS-0095828
- SCHEMBL1312762
- AKOS015840574
- DTXSID10283509
- DB-053319
- 3-phenylpentane-2,4-dione
- DTXCID40234660
- +Expand
- MDL： MFCD00048223
- InChIKey： YIWTXSVNRCWBAC-UHFFFAOYSA-N
- Inchi： 1S/C11H12O2/c1-8(12)11(9(2)13)10-6-4-3-5-7-10/h3-7,11H,1-2H3
- SMILES： O=C(C([H])([H])[H])C([H])(C(C([H])([H])[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 176.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 176.084
Heavy Atom Count: 13
Complexity: 188
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 5
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 1.94820
PSA: 34.14000
Refractive Index: 1.508
Boiling Point: 134°C/20mmHg(lit.)
Melting Point: 55.0 to 59.0 deg-C
Flash Point: 94.4 °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.056

3-Phenyl-2,4-pentanedione Security Information

Symbol: GHS07
Safety Term：S26-S36/37/39
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：(BD40658)
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

3-Phenyl-2,4-pentanedione Customs Data

HS CODE：2914399090
Customs Data：

China Customs Code:
2914399090

Overview:

2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Phenyl-2,4-pentanedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KC0-1g	3-Phenyl-2,4-pentanedione	5910-25-8	>98.0%(GC)	1g	$66.00	2024-04-22
A2B Chem LLC	AB65520-250mg	3-Phenyl-2,4-pentanedione	5910-25-8	≥99.0%	250mg	$36.00
Aaron	AR003KKC-100mg	3-Phenyl-2,4-pentanedione	5910-25-8	98%	100mg	$23.00
abcr	AB140736-1g	3-Phenyl-2,4-pentanedione, 98%; .	5910-25-8	98%	1g	€171.40
Ambeed	A856379-5g	3-Phenylpentane-2,4-dione	5910-25-8	98%	5g	$329.0	2024-07-18
Apollo Scientific	OR936526-250mg	3-Phenyl-2,4-pentanedione	5910-25-8	95%	250mg	£110.00	2024-07-28
eNovation Chemicals LLC	D748035-1g	3-Phenyl-2,4-pentanedione	5910-25-8	98%	1g	$220	2022-05-25
TRC	P400268-50mg	3-Phenyl-2,4-pentanedione	5910-25-8		50mg	$ 50.00	2022-06-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160520-1G	3-Phenyl-2,4-pentanedione	5910-25-8	98%	1g	¥863.90	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P823764-1g	3-Phenyl-2,4-pentanedione	5910-25-8	98%	1g	￥1,049.00	2022-09-28

3-Phenyl-2,4-pentanedione Related Literature

1. Synthesis, magnetic properties, and electronic spectra of mixed ligand bis(β-diketonato)chromium(iii) complexes with a chelated nitronyl nitroxide radical: X-ray structure of [Cr(dpm)2(NIT2py)]PF6

Yasunori Tsukahara,Atsushi Iino,Takafumi Yoshida,Takayoshi Suzuki,Sumio Kaizaki J. Chem. Soc. Dalton Trans. 2002 181
2. 651. Cyclohexane-1,3-diones. Part VI. Structural requirements for the displacement of the alkoxyl by the cyano-group in the enol ethers of cyclic β-diketones

B. E. Betts,W. Davey J. Chem. Soc. 1961 3333
3. β-Diketone interactions. Part 6. X-Ray molecular structure of 3-(4-methoxyphenyl)pentane-2,4-dione, a β-diketone enol tautomer with a very strong hydrogen bond

John Emsley,Neville J. Freeman,Paul A. Bates,Michael B. Hursthouseb J. Chem. Soc. Perkin Trans. 1 1988 297
4. Pentavalent organobismuth reagents. Part 3. Phenylation of enols and of enolate and other anions

Derek H. R. Barton,Jean-Claude Blazejewski,Brigitte Charpiot,Jean-Pierre Finet,William B. Motherwell,M. Teresa Barros Papoula,Stephen P. Stanforth J. Chem. Soc. Perkin Trans. 1 1985 2667
5. Ion-size recognition of Group 13 metals (Al3+, In3+) with modified β-diketones

Quyen T. H. Le,Shigeo Umetani,Masakazu Matsui J. Chem. Soc. Dalton Trans. 1997 3835
6. Extended coordination frameworks incorporating heterobimetallic squares

Volodimir D. Vreshch,Andrey B. Lysenko,Alexander N. Chernega,Judith A. K. Howard,Harald Krautscheid,Joachim Sieler,Konstantin V. Domasevitch Dalton Trans. 2004 2899
7. Mesogenic properties of copper(II) complexes formed from α-substituted β-dialdehydes and β-diketones

Antony B. Blake,John R. Chipperfield,Stephen Clark,Peter G. Nelson J. Chem. Soc. Dalton Trans. 1991 1159
8. Photoswitchable azobenzene-appended iridium(iii) complexes

J. Pérez-Miqueo,A. Altube,E. García-Lecina,A. Tron,N. D. McClenaghan,Z. Freixa Dalton Trans. 2016 45 13726
9. 3-Substituted-2,4-pentanedionates: ligands for photoactive supramolecular assemblies

Jean-Hubert Olivier,Jack Harrowfield,Raymond Ziessel Chem. Commun. 2011 47 11176
10. Halogen bonding or close packing? Examining the structural landscape in a series of Cu(ii)-acac complexes

Christer B. Aaker?y,Abhijeet S. Sinha,Prashant D. Chopade,John Desper Dalton Trans. 2011 40 12160

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:5910-25-8)3-Phenyl-2,4-pentanedione

Purity:99%

Quantity:5g

Price($):296.0